Cas no 284040-73-9 (5-Chloro-2,3-dimethoxypyridine)

• Product Name: 5-Chloro-2,3-dimethoxypyridine
• CAS No: 284040-73-9
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD09972187
• CID: 852422
• PubChem ID: 329771236
• Update Time: 2025-06-08

5-Chloro-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-dimethoxypyridine
• Pyridine, 5-chloro-2,3-dimethoxy-
• 5-chloro-2,3-dimethoxypyridine hydrochloride
• SCHEMBL2432983
• 284040-73-9
• CHEMBL5203812
• DA-18774
• SB53229
• G78942
• ZIWLHIOCWSARHW-UHFFFAOYSA-N
• BS-27808
• AKOS006311022
• DTXSID60625995
• MFCD09972187
• 5-Chloro-2,3-dimethoxypyridine, AldrichCPR

• MDL： MFCD09972187
• Inchi： 1S/C7H8ClNO2/c1-10-6-3-5(8)4-9-7(6)11-2/h3-4H,1-2H3
• InChI Key： ZIWLHIOCWSARHW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)OC)OC

Computed Properties

• Exact Mass: 173.02400
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 1.75220

5-Chloro-2,3-dimethoxypyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Chloro-2,3-dimethoxypyridine

5-Chloro-2,3-dimethoxypyridine (CAS No. 284040-73-9): An Overview of Its Properties, Applications, and Recent Research

5-Chloro-2,3-dimethoxypyridine (CAS No. 284040-73-9) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its pyridine ring with a chlorine atom at the 5-position and methoxy groups at the 2- and 3-positions. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 5-Chloro-2,3-dimethoxypyridine is particularly noteworthy for its stability and reactivity. The presence of the chlorine atom and methoxy groups provides a balance between electron-withdrawing and electron-donating effects, which can be exploited in a variety of synthetic transformations. This compound can undergo nucleophilic substitution reactions at the chlorine atom, making it an excellent starting material for the synthesis of more complex molecules.

In recent years, 5-Chloro-2,3-dimethoxypyridine has been extensively studied for its potential applications in drug discovery. One notable area of research involves its use as a building block for the synthesis of pyridine-based drugs. These drugs are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of 5-Chloro-2,3-dimoxypyridine-derived compounds with potent anti-inflammatory properties. The researchers demonstrated that these compounds effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting their potential as therapeutic agents for inflammatory diseases.

Beyond its pharmaceutical applications, 5-Chloro-2,3-dimethoxypyridine has also found use in the development of agrochemicals. Pyridine derivatives are commonly employed as herbicides and fungicides due to their ability to disrupt key metabolic pathways in plants and fungi. A recent study in Pesticide Biochemistry and Physiology explored the synthesis and biological activity of several 5-Chloro-2,3-dimethoxypyridine-based herbicides. The results indicated that these compounds exhibited high selectivity and efficacy against a range of weed species, making them promising candidates for commercial development.

The synthesis of 5-Chloro-2,3-dimethoxypyridine has been optimized through various methods to improve yield and purity. One common approach involves the methylation of 5-chloropyridine-2,3-diol using methyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired dimethoxy derivative. Another method involves the chlorination of 2,3-dimethoxypyridine using chlorine gas or N-chlorosuccinimide (NCS). Both methods have been reported to yield high-purity products suitable for further synthetic transformations.

The physical properties of 5-Chloro-2,3-dimethoxypyridine are also important considerations for its use in various applications. It is a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is moderately soluble in organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in both liquid-phase and solid-phase synthetic reactions.

In terms of safety, 5-Chloro-2,3-dimethoxypyridine should be handled with care due to its potential to cause skin and eye irritation upon contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling. Additionally, it is important to store this compound in a cool, dry place away from sources of heat or ignition.

The environmental impact of 5-Chloro-2,3-dimethoxypyridine is another important consideration. While there is limited data available on its environmental fate and toxicity, it is generally recommended to follow best practices for waste disposal to minimize any potential ecological impact. Proper waste management procedures should be followed to ensure that any unused or waste material is disposed of safely.

In conclusion, 5-Chloro-2,3-dimethoxypyridine (CAS No. 284040-73-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure provides a foundation for the development of novel drugs and pesticides with diverse biological activities. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.